Cas no 62370-48-3 (Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-)
![Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- structure](https://www.kuujia.com/scimg/cas/62370-48-3x500.png)
62370-48-3 structure
Product name:Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
- 3-(anilinomethylidene)spiro[5.5]undecane-2,4-dione
- DTXSID30487380
- 62370-48-3
-
- Inchi: InChI=1S/C18H21NO2/c20-16-11-18(9-5-2-6-10-18)12-17(21)15(16)13-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,20H,2,5-6,9-12H2
- InChI Key: SLUACSVXIBVTJX-UHFFFAOYSA-N
- SMILES: C1CCC2(CC1)CC(=C(C(=O)C2)C=NC3=CC=CC=C3)O
Computed Properties
- Exact Mass: 283.15733
- Monoisotopic Mass: 283.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 46.17
Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- Related Literature
-
Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
-
2. Book reviews
-
M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
-
Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
62370-48-3 (Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-) Related Products
- 68597-43-3(1-Propanone, 1-(3-chloro-2-methoxyphenyl)-)
- 103346-71-0(2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol)
- 120277-73-8(3-(2-Bromoethyl)pyridine)
- 2287331-26-2(2-(Phenylmethoxycarbonylaminomethyl)spiro[2.3]hexane-2-carboxylic acid)
- 1251593-58-4(N-(4-chlorophenyl)methyl-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide)
- 2870645-93-3(2-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-, (2R,4S)-rel- )
- 33533-45-8(1-Naphthalenol, 6-(trifluoromethyl)-)
- 946374-63-6(2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide)
- 79499-58-4(1-(2-Chlorophenyl)(imino)methylcyclopentanol Hydrochloride)
- 2172601-11-3(3-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)-2,2-dimethylpropanal)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
